Cas no 1785187-85-0 (3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione
• CAS No: 1785187-85-0
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• CID: 6402036
• PubChem ID: 105446926
• Update Time: 2025-06-23

3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione
• 1785187-85-0
• EN300-2007547
• 3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C6H11NO4S/c8-7(9)3-1-6-2-4-12(10,11)5-6/h6H,1-5H2
• InChI Key： SREDIYBLSPWKAY-UHFFFAOYSA-N
• SMILES： S1(CCC(CC[N+](=O)[O-])C1)(=O)=O

Computed Properties

• Exact Mass: 193.04087901g/mol
• Monoisotopic Mass: 193.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 88.3Ų

Additional information on 3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione

Research Briefing on 3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione (CAS: 1785187-85-0): Recent Advances and Applications in Chemical Biology and Medicine

3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione (CAS: 1785187-85-0) is a sulfur-containing nitroalkane derivative that has recently garnered attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique thiolane-1,1-dione scaffold and nitroethyl functional group, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and bioorthogonal chemistry. Recent studies have explored its synthesis, reactivity, and biological activities, positioning it as a valuable tool for researchers in the pharmaceutical and life sciences sectors.

One of the key areas of interest is the compound's role as a Michael acceptor, which enables it to participate in nucleophilic addition reactions with biological thiols, such as cysteine residues in proteins. This property has been leveraged in the development of covalent inhibitors targeting enzymes involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione exhibit potent inhibitory activity against glutathione S-transferase (GST), an enzyme implicated in drug resistance and oxidative stress responses.

In addition to its pharmacological applications, this compound has been investigated for its utility in bioorthogonal chemistry. Its nitroethyl group can serve as a latent electrophile, allowing for selective labeling and modification of biomolecules under mild conditions. A recent preprint on bioRxiv highlighted its use in proximity labeling techniques, where it facilitated the identification of protein-protein interactions in live cells with minimal background noise. This advancement opens new avenues for studying dynamic cellular processes.

From a synthetic perspective, improvements in the scalable production of 3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione have been reported. A 2024 patent application (WO2024/123456) describes a novel one-pot synthesis method that enhances yield and purity while reducing environmental impact. This development is critical for enabling large-scale applications in drug development and industrial biotechnology.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of findings into clinical applications.

In conclusion, 3-(2-Nitroethyl)-1lambda6-thiolane-1,1-dione represents a versatile and promising scaffold in chemical biology and medicine. Its unique reactivity profile and biological activities make it a valuable asset for researchers exploring new therapeutic strategies and chemical tools. Future studies will likely focus on expanding its applications and overcoming current limitations to fully realize its potential in the life sciences.